(1-tert-Butyl-piperidin-4-yl)-acetic acid

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 2-(1-tert-butylpiperidin-4-yl)acetic acid
• InChI: InChI=1S/C11H21NO2/c1-11(2,3)12-6-4-9(5-7-12)8-10(13)14/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key: VTCYFJLVXDEWIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CCC(CC1)CC(=O)O

Description

(1-tert-Butyl-piperidin-4-yl)-acetic acid is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of NaOH in water/ethanol (v/v=40/10, 50 mL) (1-tert-butyl-piperidin-4-yl)-acetic acid ethyl ester (4.03 g, 17.8 mmol) was added and the mixture was stirred at r.t. overnight. 1 N aq. HCl was added to adjust the pH to 5. Volotiles were evaporated in vacuo, the residue was diluted with methanol (30 mL), and the insoluble inorganic salts were removed by filtration. The filtrate was concentrated and purified by column chromatography on silica gel (CH2Cl2/MeOH=20/1 to 5/1) to give 0.7 g of title compound as a light grey powder. 1H NMR (400 MHz, DMSO-d6): 3.15-3.08 (br m, 2H), 2.30 (br t, J=11.2 Hz, 2H), 2.05 (d, J=6.4 Hz, 2H), 1.71-1.68 (m, 3H), 1.30-1.27 (m, 2H), 1.10 (s, 9H).